1-[5-(benzyloxy)-2,4-dichlorophenyl]-1H-imidazole-2-thiol

• IUPAC Name: 3-(2,4-dichloro-5-phenylmethoxyphenyl)-1H-imidazole-2-thione
• InChI: InChI=1S/C16H12Cl2N2OS/c17-12-8-13(18)15(21-10-11-4-2-1-3-5-11)9-14(12)20-7-6-19-16(20)22/h1-9H,10H2,(H,19,22)
• InChI Key: KXGBPROQHNHYDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C(=C2)N3C=CNC3=S)Cl)Cl
• Molecular Formula: C16H12Cl2N2OS
• Molecular Weight: 351.2 g/mol
• CAS No.: 338967-06-9

Description

1-[5-(benzyloxy)-2,4-dichlorophenyl]-1H-imidazole-2-thiol is a useful research compound. Its molecular formula is C16H12Cl2N2OS and its molecular weight is 351.25. The purity is usually 95%.
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Scientific Research Applications

Antimycotic Activity

1-[5-(Benzyloxy)-2,4-dichlorophenyl]-1H-imidazole-2-thiol and its derivatives have been researched for their potential antimycotic (antifungal) properties. For example, a series of (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol, including a derivative similar to the specified compound, demonstrated preliminary antimycotic activity, indicating its potential use in treating fungal infections (Raga et al., 1992).

Corrosion Inhibition

This compound has also been investigated for its role in corrosion inhibition. A study explored its efficacy in preventing corrosion of mild steel in sulfuric acid, demonstrating its potential industrial application in protecting metal surfaces from corrosive environments (Ammal et al., 2018).

Antibacterial Properties

Research into the compound's analogues indicates potential antibacterial properties. For instance, 2-Chloro-1-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-2-phenylpropan-1-one hydrochloride, a compound structurally related to the specified chemical, was designed as a pro-drug targeting anaerobic bacteria (Dickens et al., 1991).

Electrochemical Properties

Studies have also delved into the electrochemical properties of similar imidazole-2-thiols, which is relevant in various chemical and industrial processes (Po et al., 1991).

Anticancer Potential

In the realm of medicinal chemistry, benzimidazoles bearing a nucleus similar to this compound have been synthesized and evaluated for their anticancer activities. This research suggests the potential use of such compounds in developing new anticancer drugs (Rashid et al., 2012).

Synthesis and Chemical Reactions

The compound's synthetic pathways and reactions with other chemicals are also a subject of research. For example, studies involving the synthesis of 2-substituted 1-hydroxyimidazoles through directed lithiation provide insights into the chemical properties and reactivity of such compounds (Eriksen et al., 1998).